Cas no 889940-75-4 (Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• CAS No: 889940-75-4
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5765202
• PubChem ID: 9079406
• Update Time: 2025-05-28

Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• AKOS002673398
• tert-butyl4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• 889940-75-4
• tert-butyl 4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)piperidine-1-carboxylate
• EN300-19417931
• MFCD08443670
• 1-Piperidinecarboxylic acid, 4-(4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C12H19N3O3S/c1-12(2,3)18-11(16)15-6-4-8(5-7-15)9-13-14-10(19)17-9/h8H,4-7H2,1-3H3,(H,14,19)
• InChI Key： DPIGHPFYIMFVKU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCN(C(=O)OC(C)(C)C)CC2)O1

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 182 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 361.2±52.0 °C(Predicted)
• pka: 4.66±0.70(Predicted)

Additional information on Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS: 889940-75-4)

The compound Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS: 889940-75-4) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of 1,3,4-oxadiazole derivatives in medicinal chemistry, owing to their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a sulfanyl group in the 1,3,4-oxadiazole ring of this compound further enhances its reactivity and potential for interaction with biological targets. Researchers have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate using a multi-step reaction sequence involving the condensation of piperidine derivatives with 1,3,4-oxadiazole precursors. The compound was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and purity. The study also reported its stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In another recent investigation, researchers evaluated the biological activity of this compound against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated moderate cytotoxic activity against certain cancer cell types, with IC50 values in the micromolar range. Mechanistic studies suggested that the compound may induce apoptosis via the mitochondrial pathway, although further validation is required to elucidate its precise mode of action.

Additionally, the compound has been explored for its potential as a building block in the design of protease inhibitors. A 2024 study in ACS Chemical Biology highlighted its utility in the synthesis of peptidomimetics targeting viral proteases, with preliminary data showing inhibitory activity against SARS-CoV-2 main protease. This finding opens new avenues for the development of antiviral therapeutics, particularly in the context of emerging infectious diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate. Recent pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability, which may limit its clinical applicability. Ongoing research is focused on structural modifications to address these limitations while preserving its bioactive properties.

In conclusion, Tert-butyl 4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate represents a versatile scaffold in medicinal chemistry with demonstrated biological activities and potential therapeutic applications. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its utility in combination therapies. The compound's unique structural features and reactivity make it a valuable tool for drug discovery efforts in multiple disease areas.